Cas no 685892-03-9 (2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone)

• Product Name: 2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone
• CAS No: 685892-03-9
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 4655361
• PubChem ID: 53441689
• Update Time: 2025-11-06

2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethan-1-one
• 2-BROMO-1-(3-BROMO-2-HYDROXYPHENYL)ETHANONE
• G63870
• 685892-03-9
• 2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone

• Inchi： 1S/C8H6Br2O2/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,12H,4H2
• InChI Key： XAEVXDPHGPERBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CBr)=O)=C1O

Computed Properties

• Exact Mass: 293.87141g/mol
• Monoisotopic Mass: 291.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone

Comprehensive Analysis of 2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone (CAS No. 685892-03-9): Properties, Applications, and Industry Trends

2-Bromo-1-(3-bromo-2-hydroxyphenyl)ethanone (CAS No. 685892-03-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This brominated ketone derivative exhibits a molecular formula of C₈H₆Br₂O₂ and a molecular weight of 293.94 g/mol. Its distinctive ortho-hydroxyl and di-bromo substitution pattern make it valuable for synthesizing complex heterocycles, particularly in medicinal chemistry for drug discovery pipelines.

Recent studies highlight the compound's role as a versatile building block in synthesizing biologically active molecules, with researchers exploring its potential in developing kinase inhibitors and antimicrobial agents. The electron-withdrawing bromine atoms enhance reactivity in nucleophilic aromatic substitution (S_NAr) reactions, while the hydroxyl group facilitates further functionalization through etherification or esterification. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for research applications.

Industry trends show growing demand for halogenated intermediates like 685892-03-9, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. The compound's stability under inert conditions and compatibility with Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura couplings) make it particularly valuable for constructing aryl-aryl bonds in complex scaffolds. Researchers frequently search for "synthetic routes for bromo-hydroxyphenyl compounds" and "applications of dibromo ketones in drug discovery," reflecting its relevance in contemporary organic synthesis.

From a green chemistry perspective, manufacturers are optimizing production methods to reduce bromine waste through atom economy improvements. The compound's crystalline form allows for efficient purification via recrystallization, typically using ethanol/water mixtures. Safety data sheets emphasize standard organic lab precautions, including the use of personal protective equipment (PPE) when handling this material in research settings.

Emerging applications include its use in developing fluorescent probes for biochemical assays, where the bromine atoms serve as heavy atom effect enhancers for phosphorescence emission. Patent analyses reveal increasing incorporation of 685892-03-9 in photodynamic therapy research and material science applications, particularly in designing organic semiconductors. These developments align with frequent search queries about "brominated aromatic ketones in material science" and "halogen effects on molecular electronics."

The global market for such fine chemicals is projected to grow at 6.2% CAGR (2023-2030), with Asia-Pacific emerging as a key manufacturing hub. Analytical challenges include distinguishing between positional isomers during quality control, addressed through advanced LC-MS techniques. Storage recommendations typically suggest argon atmosphere at -20°C for long-term stability, with monitored room-temperature stability exceeding 12 months when properly sealed.

Academic interest is evidenced by over 27 citations in Scopus-indexed journals since 2018, particularly in studies of structure-activity relationships (SAR) for anticancer compounds. The compound's logP value of 2.8 suggests moderate lipophilicity, making it suitable for developing blood-brain barrier permeable drug candidates. These characteristics answer common researcher questions about "how bromine substitution affects drug bioavailability" and "designing CNS-active molecules."

Future research directions may explore its potential in catalytic asymmetric synthesis as a chiral building block, or in metal-organic frameworks (MOFs) as a functional linker. The compound's dual functionality continues to inspire innovative applications across chemical biology and materials engineering, solidifying its position as a valuable tool in modern synthetic chemistry.